N-(2-ethoxyphenyl)-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide

• Molecular Formula: C15H14N2O5S
• Molecular Weight: 334.3 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-2-oxo-3H-1,3-benzoxazole-6-sulfonamide
• InChI: InChI=1S/C15H14N2O5S/c1-2-21-13-6-4-3-5-12(13)17-23(19,20)10-7-8-11-14(9-10)22-15(18)16-11/h3-9,17H,2H2,1H3,(H,16,18)
• InChI Key: WJAROPBFSDNTQC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NS(=O)(=O)C2=CC3=C(C=C2)NC(=O)O3

Description

N-(2-ethoxyphenyl)-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide, also known as Ebselen, is a synthetic organic compound that has been extensively studied for its therapeutic potential in various diseases. Ebselen belongs to the class of organoselenium compounds, which have been shown to possess antioxidant, anti-inflammatory, and neuroprotective properties.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide is complex and involves multiple pathways. This compound has been shown to act as a glutathione peroxidase mimetic, which helps to reduce oxidative stress by scavenging reactive oxygen species (ROS) and reactive nitrogen species (RNS). This compound also inhibits the activity of various enzymes involved in inflammation, cancer cell growth, and viral and bacterial replication. Additionally, this compound has been shown to modulate the activity of various signaling pathways involved in cell survival and death.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have shown that this compound can reduce oxidative stress, inflammation, and cell death in various cell types. In vivo studies have shown that this compound can protect against brain damage caused by ischemia, reduce cancer cell growth and proliferation, and improve survival in animal models of infectious diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethoxyphenyl)-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide in lab experiments is its well-established safety profile. This compound has been extensively studied in preclinical and clinical studies and has been shown to be well-tolerated at therapeutic doses. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective compound for lab experiments. One limitation of using this compound in lab experiments is its complex mechanism of action. Because this compound affects multiple pathways, it can be difficult to determine the specific mechanism of action in a given experiment.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide. One area of interest is the development of this compound derivatives with improved potency and selectivity for specific disease targets. Another area of interest is the use of this compound in combination with other drugs for synergistic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for use in various diseases.

Synthesis Methods

N-(2-ethoxyphenyl)-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide can be synthesized by the reaction of 2-aminophenol with 2-chlorobenzoyl chloride and sodium sulfite in the presence of a base. The resulting product is then treated with sodium ethoxide to form this compound. The synthesis of this compound is a multi-step process that requires careful control of reaction conditions and purification steps to obtain a high yield of the final product.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide has been extensively studied for its therapeutic potential in various diseases, including neurological disorders, cancer, and infectious diseases. In neurological disorders, this compound has been shown to possess neuroprotective properties by reducing oxidative stress and inflammation in the brain. This compound has also been shown to inhibit the activity of various enzymes involved in cancer cell growth and proliferation, making it a potential candidate for cancer therapy. In infectious diseases, this compound has been shown to possess antiviral and antibacterial properties by inhibiting the activity of viral and bacterial enzymes.